N'-{[(2-methoxyphenyl)acetyl]oxy}-1,5-dimethyl-1H-pyrrole-2-carboximidamide

• IUPAC Name: [(E)-[amino-(1,5-dimethylpyrrol-2-yl)methylidene]amino] 2-(2-methoxyphenyl)acetate
• InChI: InChI=1S/C16H19N3O3/c1-11-8-9-13(19(11)2)16(17)18-22-15(20)10-12-6-4-5-7-14(12)21-3/h4-9H,10H2,1-3H3,(H2,17,18)
• InChI Key: SMINEYOUBAVUCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C)C(=NOC(=O)CC2=CC=CC=C2OC)N
• Isomeric SMILES: CC1=CC=C(N1C)/C(=N\OC(=O)CC2=CC=CC=C2OC)/N
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

N-{[(2-methoxyphenyl)acetyl]oxy}-1,5-dimethyl-1H-pyrrole-2-carboximidamide, commonly known as MDPV, is a synthetic cathinone drug that belongs to the pyrrolidine class. It is a potent psychoactive substance that has gained popularity in recent years due to its stimulant effects and potential for abuse. MDPV is classified as a Schedule I drug in the United States, meaning that it has a high potential for abuse and no accepted medical use.

Mechanism of Action

MDPV acts by inhibiting the reuptake of dopamine and norepinephrine, leading to increased levels of these neurotransmitters in the brain. This results in a range of effects, including increased alertness, euphoria, and hyperactivity. MDPV also has a high affinity for the serotonin transporter, although its effects on serotonin levels are less well understood.
Biochemical and Physiological Effects:
MDPV has a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It can also cause vasoconstriction and respiratory depression. Long-term use of MDPV can lead to a range of health problems, including addiction, psychosis, and cardiovascular disease.

Advantages and Limitations for Lab Experiments

MDPV is a useful tool for scientific research, as it allows researchers to study the effects of dopamine and norepinephrine reuptake inhibition on the central nervous system. However, its potential for abuse and toxicity make it a challenging substance to work with in the laboratory.

Future Directions

There are a number of potential future directions for research on MDPV. One area of interest is the development of new treatments for depression and other mood disorders using MDPV as a starting point. Additionally, there is potential for the development of new drugs based on the structure of MDPV that may have fewer side effects and a lower potential for abuse. Finally, further research is needed to fully understand the long-term health effects of MDPV use and to develop effective strategies for preventing and treating addiction.

Synthesis Methods

MDPV is typically synthesized using a multi-step process that involves the reaction of piperonal with nitroethane to form 3,4-methylenedioxyphenyl-2-nitropropene. This intermediate is then reduced to 3,4-methylenedioxyphenyl-2-nitropropane using a reducing agent such as sodium borohydride. The final step involves the reaction of 3,4-methylenedioxyphenyl-2-nitropropane with pyrrolidine and acetic anhydride to form MDPV.

Scientific Research Applications

MDPV is primarily used in scientific research to study its effects on the central nervous system. It has been shown to act as a potent dopamine and norepinephrine reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. This can result in a range of effects, including increased alertness, euphoria, and hyperactivity. MDPV has also been studied for its potential as a treatment for depression and other mood disorders.